N-Methyl-N-[(6-oxo-1H-pyridin-2-yl)methyl]sulfamoyl fluoride

• IUPAC Name: N-methyl-N-[(6-oxo-1H-pyridin-2-yl)methyl]sulfamoyl fluoride
• InChI: InChI=1S/C7H9FN2O3S/c1-10(14(8,12)13)5-6-3-2-4-7(11)9-6/h2-4H,5H2,1H3,(H,9,11)
• InChI Key: STPZZFOAMDMQBT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC(=O)N1)S(=O)(=O)F
• Molecular Formula: C7H9FN2O3S
• Molecular Weight: 220.22 g/mol
• CAS No.: 2411274-97-8

Description

Chemical compounds with similar structures, such as N-Methyl-1-(pyridin-4-yl)methanamine, are often used in medicinal chemistry. They are part of a larger group of compounds known as nitrogen heterocycles, which are widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of similar compounds often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed rings, such as proline derivatives. The exact synthesis process would depend on the specific compound and its structure.

Molecular Structure Analysis

The molecular structure of similar compounds often includes a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles. This ring is characterized by sp3 hybridization, which contributes to the stereochemistry of the molecule and allows for increased three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be quite diverse, depending on the specific compound and its functional groups. Often, these reactions involve changes in the structure of the compound, such as the addition or removal of functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely, depending on their specific structure. These properties can include things like solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of similar compounds can vary widely, depending on their specific structure and the biological system they interact with. For example, some compounds might interact with specific proteins in the body, leading to a therapeutic effect.

Safety and Hazards

The safety and hazards associated with similar compounds can also vary widely, depending on the specific compound. Some compounds might be relatively safe to handle, while others might be toxic or hazardous.

Future Directions

The future directions for research on similar compounds could include the development of new synthetic strategies, the exploration of new biological activities, and the design of new compounds with improved properties.